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Compound of Interest

Compound Name: Lefleuganan

Cat. No.: B10860345 Get Quote

Essential Safety and Handling Guide for
Leflunomide
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Leflunomide

in a laboratory setting. Adherence to these procedural guidelines is essential for ensuring

personal safety and proper disposal.

Leflunomide is an immunosuppressive drug used in the treatment of rheumatoid and psoriatic

arthritis.[1] In a laboratory context, it is vital to handle this compound with care due to its

potential hazards, including hepatotoxicity and fetal harm.[2][3]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is the first line of defense against

exposure. The required PPE varies depending on the form of Leflunomide being handled.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b10860345?utm_src=pdf-interest
https://australianprescriber.tg.org.au/articles/the-safety-of-leflunomide.html
https://www.winthropus.com/docs/leflunomide%20tablets_winthrop%20feb%202017.pdf
https://www.fda.gov/drugs/postmarket-drug-safety-information-patients-and-providers/fda-drug-safety-communication-new-boxed-warning-severe-liver-injury-arthritis-drug-arava-leflunomide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task Required Personal Protective Equipment

Handling Intact Tablets - Suitable protective gloves (e.g., nitrile)

Handling Crushed or Broken Tablets (or powder

form)

- Double gloves are recommended[2].- Safety

glasses or goggles to protect from dust

exposure[2].- Approved respiratory protection

(e.g., half-facepiece air-purifying respirator with

a combination particulate/organic vapor

cartridge for quantities less than 1 kg)[4].- Full

protective suit with a hood or

disposable/washable coveralls[4].

Cleaning Spills

- Eye protection, respiratory protective

equipment, and suitable protective clothing

should be worn if significant dust is

generated[2].

Safe Handling and Operational Plan
A systematic approach to handling Leflunomide minimizes risks. The following workflow

outlines the key steps from preparation to disposal.
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Preparation

Handling

Post-Handling

Disposal

Don Appropriate PPE

Ensure Adequate Ventilation

Handle Intact Tablets

Proceed to Handling

Handle Crushed/Powder Form
(in ventilated control device)

Wash Hands Thoroughly

After Handling

Decontaminate Work Area

Dispose of Waste
(as per local regulations)

Final Steps

Dispose of Contaminated PPE
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Safe handling workflow for Leflunomide.
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Procedural Steps:

Preparation:

Always wear the appropriate PPE as outlined in the table above before handling

Leflunomide.

Work in a well-ventilated area. For handling crushed tablets or the powder form, a

ventilated control device such as a chemical fume hood is recommended.[2][4]

Handling:

Avoid creating dust if tablets are crushed or broken.[2]

Do not get the substance in your eyes or on your skin.[2]

After handling, wash your hands and any exposed skin thoroughly.[2]

Storage:

Keep the container tightly closed and protect it from light.[2]

Store in a cool, well-ventilated area.[2]

Accidental Release and Exposure Plan
In the event of a spill or exposure, immediate action is critical.
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Incident Immediate Action

Spill of Powder

1. Evacuate and keep people away from the

spill area.2. Wear appropriate PPE, including

respiratory protection.3. Moisten any dust with

water before collection with a shovel or broom to

minimize airborne particles[2].4. Vacuum or

scoop up the material and place it in a suitable,

labeled container for disposal[2].

Skin Contact

1. Immediately flush the skin with plenty of

water.2. Remove contaminated clothing and

shoes.3. Seek medical attention if irritation

develops and persists[2].

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes.2. Remove contact

lenses if present and easy to do.3. Get medical

attention[2].

Inhalation

1. Move the individual to fresh air.2. If breathing

is difficult, trained personnel should administer

oxygen.3. Seek medical attention[2].

Ingestion

1. Do NOT induce vomiting.2. Rinse mouth with

water.3. Immediately call a poison center or

seek medical attention[2].

Disposal Plan
Proper disposal of Leflunomide and contaminated materials is essential to prevent

environmental contamination and accidental exposure.

General Guidance for Unused Medicines:

While specific institutional guidelines should always be followed, the U.S. Food and Drug

Administration (FDA) provides general recommendations for the disposal of unused medicines

if a take-back program is not available:
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Do not flush unless specifically instructed to do so.

Mix the medicine (do not crush tablets or capsules) with an unpalatable substance such as

dirt, cat litter, or used coffee grounds.[5][6]

Place the mixture in a sealed container like a resealable plastic bag.[5][6]

Throw away the container in your household trash.[5]

Scratch out all personal information on the prescription label of the empty container to

protect your privacy.[5][6]

For laboratory waste, always follow your institution's hazardous waste disposal procedures.

Leflunomide is classified as a toxic solid, organic, n.o.s. for transport.[7]

Mechanism of Action
Leflunomide is an immunomodulatory drug that works by inhibiting the mitochondrial enzyme

dihydroorotate dehydrogenase (DHODH).[8][9] This enzyme is crucial for the de novo synthesis

of pyrimidine ribonucleotide uridine monophosphate (rUMP), a necessary component for DNA

and RNA synthesis.[8][10] By blocking DHODH, Leflunomide's active metabolite, A77 1726

(teriflunomide), halts the proliferation of rapidly dividing cells, particularly activated

lymphocytes, at the G1 phase of the cell cycle.[11][12]
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Leflunomide's Mechanism of Action
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Inhibition of DHODH by Leflunomide's active metabolite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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